Cas no 64576-62-1 (2,4-Dicyanobenzoic acid)

• Product Name: 2,4-Dicyanobenzoic acid
• CAS No: 64576-62-1
• MF: C₉H₄N₂O₂
• MW: 172.140261650085
• CID: 2792339
• PubChem ID: 19373907
• Update Time: 2025-04-21

2,4-Dicyanobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 64576-62-1
• SCHEMBL4849617
• DTXSID90598481
• 2,4-Dicyanobenzoic acid

• Inchi： 1S/C9H4N2O2/c10-4-6-1-2-8(9(12)13)7(3-6)5-11/h1-3H,(H,12,13)
• InChI Key： PWLRRTBZBBCBJH-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C#N)=CC=1C#N)=O

Computed Properties

• Exact Mass: 172.027277375Da
• Monoisotopic Mass: 172.027277375Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 84.9Ų